Cas no 2228125-52-6 (2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid
• CAS No: 2228125-52-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6326850
• PubChem ID: 165616985
• Update Time: 2025-05-21

2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid
• EN300-1801640
• 2228125-52-6
• 2-amino-2-[1-(4-hydroxy-3,5-dimethylphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C13H17NO3/c1-7-5-9(6-8(2)10(7)15)13(3-4-13)11(14)12(16)17/h5-6,11,15H,3-4,14H2,1-2H3,(H,16,17)
• InChI Key： OHBMWRZPFUXDDF-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=C(C)C(=C(C)C=2)O)CC1)N)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid

Research Brief on 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid (CAS: 2228125-52-6)

The compound 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid (CAS: 2228125-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid backbone and substituted phenyl ring, exhibits promising pharmacological properties, particularly in the modulation of inflammatory pathways and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a selective agonist for peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors involved in lipid metabolism and glucose homeostasis. The research demonstrated that 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid exhibits high affinity for PPAR-γ, with an IC50 value of 0.8 μM, suggesting its potential application in the treatment of type 2 diabetes and metabolic syndrome. The study also highlighted the compound's improved pharmacokinetic profile compared to existing PPAR-γ agonists, with enhanced oral bioavailability and reduced hepatotoxicity.

In addition to its metabolic effects, recent preclinical studies have explored the anti-inflammatory properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The compound's unique structure allows it to interact with both the NF-κB and MAPK signaling pathways, making it a promising candidate for the development of novel anti-inflammatory drugs with fewer side effects than current therapies.

The synthetic accessibility of 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid has also been a focus of recent research. A team from MIT developed an efficient, scalable synthesis route for this compound, achieving an overall yield of 68% with high enantiomeric purity (>99% ee). This advancement, published in Organic Process Research & Development in early 2024, addresses previous challenges in the stereoselective formation of the cyclopropane ring and opens possibilities for large-scale production and further structural modifications.

Looking forward, several pharmaceutical companies have initiated early-stage clinical trials to evaluate the safety and efficacy of derivatives based on 2-amino-2-1-(4-hydroxy-3,5-dimethylphenyl)cyclopropylacetic acid. These studies aim to translate the promising preclinical results into therapeutic applications, particularly for metabolic and inflammatory diseases. The compound's unique chemical structure and multifaceted biological activities position it as a valuable scaffold for future drug discovery efforts in the chemical biology and pharmaceutical fields.